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Compound of Interest

Compound Name:
6-(4-Acetamido-1,8-

naphthalamido)hexanoic acid

Cat. No.: B063856 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical structure, properties,

synthesis, and applications of 6-(4-Acetamido-1,8-naphthalamido)hexanoic acid. This

naphthalimide-based fluorescent dye is a valuable tool in molecular biology and drug

development, primarily for the labeling of oligonucleotides and nucleic acids. Its ability to

intercalate with DNA and RNA, coupled with its fluorescent properties, makes it a versatile

probe for various research applications. This document details the compound's

physicochemical characteristics, provides a likely synthetic pathway with experimental

considerations, and discusses its primary application in nucleic acid research.

Chemical Structure and Properties
6-(4-Acetamido-1,8-naphthalamido)hexanoic acid is a synthetic fluorescent molecule

characterized by a planar 4-acetamido-1,8-naphthalimide core linked to a hexanoic acid chain.

The naphthalimide moiety is responsible for the compound's fluorescence, while the hexanoic

acid linker provides a functional group for conjugation to other molecules, such as

oligonucleotides.

Chemical Structure:
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Chemical Structure of 6-(4-Acetamido-1,8-naphthalamido)hexanoic acid

Physicochemical Properties
A summary of the key physicochemical properties of 6-(4-Acetamido-1,8-
naphthalamido)hexanoic acid is provided in the table below for easy reference.

Property Value Reference

CAS Number 172227-59-7 [1][2]

Molecular Formula C₂₀H₂₀N₂O₅ -

Molecular Weight 380.39 g/mol -

Appearance Solid [1][2]

Purity ≥95% (HPCE) [1]

Solubility Soluble in water and DMSO [1][2]

Fluorescence

λex 364 nm, λem 476 nm (in

0.1 M phosphate buffer, pH

7.0)

[1]

Storage
Store at -20°C, protect from

light and moisture
[1][2]

Stability
Stable for at least 2 years

when stored correctly
[1][2]

Synthesis and Experimental Protocols
The synthesis of 6-(4-Acetamido-1,8-naphthalamido)hexanoic acid involves a multi-step

process. The key steps are the synthesis of the 4-amino-1,8-naphthalic anhydride intermediate,

followed by acetylation and subsequent condensation with 6-aminohexanoic acid. While a

specific, detailed protocol for the final compound is not readily available in peer-reviewed

literature, a reliable synthetic route can be constructed based on established methods for

analogous naphthalimide derivatives.
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Synthesis of 4-Amino-1,8-naphthalic Anhydride
(Intermediate 1)
The synthesis of the key intermediate, 4-amino-1,8-naphthalic anhydride, typically starts from

acenaphthene and proceeds through nitration, oxidation, and reduction steps.

Acenaphthene
Nitration

(HNO₃, Acetic Acid)
Step 1 Oxidation

(e.g., Na₂Cr₂O₇, Acetic Acid)
Step 2 Reduction

(e.g., Na₂S or SnCl₂/HCl)
Step 3

4-Amino-1,8-naphthalic Anhydride

Click to download full resolution via product page

Synthetic Pathway to 4-Amino-1,8-naphthalic Anhydride

Experimental Protocol (based on optimized procedures for the intermediate):

Step 1: Nitration of Acenaphthene:

Dissolve acenaphthene in glacial acetic acid.

Cool the mixture in an ice bath.

Slowly add a mixture of nitric acid and glacial acetic acid dropwise while maintaining a low

temperature.

After the addition is complete, continue stirring for a specified period.

Filter the reaction mixture and wash the precipitate with water until neutral to obtain 5-

nitroacenaphthene.

Step 2: Oxidation of 5-Nitroacenaphthene:

Suspend 5-nitroacenaphthene in glacial acetic acid.

Add an oxidizing agent, such as sodium dichromate, in portions.

Reflux the mixture for several hours.

Cool the reaction mixture and pour it into cold water.
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Filter the precipitate and wash it with water to yield 4-nitro-1,8-naphthalic anhydride.

Step 3: Reduction of 4-Nitro-1,8-naphthalic Anhydride:

Suspend 4-nitro-1,8-naphthalic anhydride in an appropriate solvent (e.g., ethanol, water).

Add a reducing agent, such as sodium sulfide or tin(II) chloride in the presence of

hydrochloric acid.

Heat the mixture under reflux until the reaction is complete (monitored by TLC).

Cool the reaction mixture and neutralize it to precipitate the product.

Filter the precipitate, wash it with water, and dry to obtain 4-amino-1,8-naphthalic

anhydride.

Synthesis of 4-Acetamido-1,8-naphthalic Anhydride
(Intermediate 2)
Experimental Protocol:

Suspend 4-amino-1,8-naphthalic anhydride in a suitable solvent, such as acetic acid or

pyridine.

Add acetic anhydride in excess.

Heat the mixture under reflux for a period sufficient to ensure complete acetylation (typically

monitored by TLC).

Cool the reaction mixture and pour it into ice water to precipitate the product.

Filter the solid, wash it thoroughly with water, and dry to yield 4-acetamido-1,8-naphthalic

anhydride.

Synthesis of 6-(4-Acetamido-1,8-
naphthalamido)hexanoic acid (Final Product)
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The final step involves the condensation of 4-acetamido-1,8-naphthalic anhydride with 6-

aminohexanoic acid. This reaction is analogous to the synthesis of N-(5-carboxypentyl)-4-

fluoro-1,8-naphthalimide.[3]

4-Acetamido-1,8-naphthalic Anhydride

Condensation
(e.g., Acetic Acid, Reflux)

6-Aminohexanoic Acid

6-(4-Acetamido-1,8-naphthalamido)hexanoic acid

Click to download full resolution via product page

Final Condensation Step

Experimental Protocol (based on analogous reactions):[3]

Dissolve 4-acetamido-1,8-naphthalic anhydride in a suitable solvent, such as glacial acetic

acid.

Add an equimolar amount of 6-aminohexanoic acid to the solution.

Heat the reaction mixture under reflux for several hours until the reaction is complete

(monitored by TLC).

Cool the reaction mixture to room temperature.

Pour the cooled mixture into ice water to precipitate the crude product.

Filter the precipitate and wash it extensively with water.

Recrystallize the crude product from a suitable solvent (e.g., ethanol/water mixture) to obtain

the purified 6-(4-Acetamido-1,8-naphthalamido)hexanoic acid.

Applications in Research and Drug Development
The primary application of 6-(4-Acetamido-1,8-naphthalamido)hexanoic acid is as a

fluorescent label for oligonucleotides and nucleic acids.[4] Its planar naphthalimide structure
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allows it to intercalate into the base pairs of DNA and RNA, or to act as a groove binder.[1][2]

The hexanoic acid linker provides a convenient point of attachment for covalent linkage to the

5' or 3' end of an oligonucleotide.

Fluorescent Labeling of Oligonucleotides
The carboxylic acid group of the molecule can be activated (e.g., as an N-hydroxysuccinimide

ester) to react with a primary amine group on a modified oligonucleotide. This results in a

stable amide bond, covalently attaching the fluorescent dye to the nucleic acid.

6-(4-Acetamido-1,8-naphthalamido)hexanoic acid
Activation of Carboxylic Acid

(e.g., NHS/EDC)
Activated Dye (NHS Ester)

Covalent Coupling

Amine-Modified Oligonucleotide

Fluorescently Labeled Oligonucleotide

Click to download full resolution via product page

Workflow for Oligonucleotide Labeling

Applications of Labeled Oligonucleotides
Fluorescently labeled oligonucleotides are essential tools in a wide range of molecular biology

techniques, including:

Fluorescence in situ Hybridization (FISH): Labeled probes are used to detect specific DNA or

RNA sequences within cells and tissues, enabling the visualization of chromosome

abnormalities and gene expression patterns.

DNA Microarrays: Labeled nucleic acids are hybridized to arrays of complementary probes to

analyze gene expression levels on a large scale.

Real-time PCR: Labeled probes can be used to monitor the amplification of specific DNA

sequences in real-time.

Fluorescence Resonance Energy Transfer (FRET): When used in conjunction with another

fluorophore, FRET-based assays can be designed to study molecular interactions and
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conformational changes in nucleic acids.

The use of non-radioactive labels like 6-(4-Acetamido-1,8-naphthalamido)hexanoic acid has

become increasingly important for both medical diagnostics and fundamental research due to

safety and disposal advantages over radiolabeling.[1][2]

Conclusion
6-(4-Acetamido-1,8-naphthalamido)hexanoic acid is a well-established fluorescent dye with

significant utility in molecular biology and related fields. Its straightforward, albeit multi-step,

synthesis and versatile labeling chemistry make it an accessible tool for researchers. The

strong fluorescence and DNA/RNA intercalating properties of the naphthalimide core provide

high sensitivity in a variety of applications. This technical guide serves as a valuable resource

for scientists and professionals seeking to utilize this compound in their research and

development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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